Cas no 160888-77-7 (Benzene, 1-(1-bromoethyl)-4,5-dimethoxy-2-nitro-)

• Product Name: Benzene, 1-(1-bromoethyl)-4,5-dimethoxy-2-nitro-
• CAS No: 160888-77-7
• MF: C₁₀H₁₂BrNO₄
• MW: 290.110582351685
• CID: 1340765
• PubChem ID: 15438996
• Update Time: 2025-04-20

Benzene, 1-(1-bromoethyl)-4,5-dimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromoethyl)-4,5-dimethoxy-2-nitro-
• a-methyl-2-nitro-4,5-dimethoxybenzyl bromide
• 1-(1-bromoethyl)-4,5-dimethoxy-2-nitrobenzene
• QNRKIJIYNLQARX-UHFFFAOYSA-N
• 160888-77-7
• SCHEMBL7266614

• Inchi： 1S/C10H12BrNO4/c1-6(11)7-4-9(15-2)10(16-3)5-8(7)12(13)14/h4-6H,1-3H3
• InChI Key： QNRKIJIYNLQARX-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 288.99496
• Monoisotopic Mass: 288.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6